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Compound of Interest

Compound Name: Ethyl 4-hydroxy-3-iodobenzoate

Cat. No.: B083030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 4-hydroxy-3-iodobenzoate, a substituted aromatic ester, holds potential significance in

various research and development sectors, including pharmaceuticals and material science. A

critical physicochemical parameter governing its application is its solubility in organic solvents.

This technical guide provides a comprehensive overview of the solubility characteristics of this

compound, offering both qualitative and quantitative insights where available. Due to the limited

direct quantitative data for Ethyl 4-hydroxy-3-iodobenzoate, this guide leverages data from

the structurally similar compound, Ethyl 4-hydroxybenzoate (Ethylparaben), to provide a

reasonable estimation of its solubility profile. Furthermore, detailed experimental protocols for

determining solubility are presented to empower researchers to ascertain precise values for

their specific applications.

Solubility Data
Quantitative solubility data for Ethyl 4-hydroxy-3-iodobenzoate is not readily available in

published literature. However, the solubility of the closely related compound, Ethyl 4-

hydroxybenzoate, provides a strong indicative profile. The presence of the iodo- group in Ethyl
4-hydroxy-3-iodobenzoate is expected to increase its molecular weight and potentially alter

its polarity, which may lead to slight deviations from the values presented below. Generally, it is

expected to be soluble in polar organic solvents.
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Table 1: Quantitative Solubility of Ethyl 4-hydroxybenzoate (CAS 120-47-8) in Various Organic

Solvents at 25 °C

Solvent Solubility ( g/100g )[1]

Methanol 115[1]

Ethanol 70[1]

Acetone 84[1]

Ether 43[1]

Propylene glycol 25[1]

Benzene 1.65[1]

Carbon tetrachloride 0.9[1]

Peanut oil 1[1]

Qualitative Solubility Summary:

Based on the data for Ethyl 4-hydroxybenzoate, Ethyl 4-hydroxy-3-iodobenzoate is

anticipated to be:

Freely soluble in methanol, ethanol, and acetone.[2][3]

Soluble in ether.[2]

Slightly soluble to very slightly soluble in less polar organic solvents and water.[2][4][5]

Experimental Protocols for Solubility Determination
To obtain precise solubility data for Ethyl 4-hydroxy-3-iodobenzoate, the following

established experimental protocols are recommended.

Thermodynamic Equilibrium (Shake-Flask) Method
This method is considered the gold standard for determining the thermodynamic solubility of a

compound.
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Principle: A surplus of the solid compound is equilibrated with the solvent of interest at a

constant temperature. The concentration of the dissolved compound in the saturated solution is

then determined analytically.

Methodology:

Preparation: Add an excess amount of crystalline Ethyl 4-hydroxy-3-iodobenzoate to a

series of vials, each containing a known volume of the selected organic solvent.

Equilibration: Seal the vials and agitate them in a constant temperature shaker bath (e.g., 25

°C or 37 °C) for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the same

temperature to permit the undissolved solid to settle. Subsequently, separate the saturated

solution from the excess solid by centrifugation and/or filtration using a chemically inert filter

(e.g., PTFE).

Quantification:

High-Performance Liquid Chromatography (HPLC): Dilute an aliquot of the clear, saturated

solution with a suitable mobile phase. Analyze the diluted sample by a validated HPLC

method with UV detection. Prepare a calibration curve using standard solutions of known

concentrations of Ethyl 4-hydroxy-3-iodobenzoate to quantify the concentration in the

sample.

UV-Vis Spectroscopy: If the compound has a distinct chromophore and no interfering

substances are present, a UV-Vis spectrophotometer can be used. A calibration curve of

absorbance versus concentration must be prepared using standard solutions. The

absorbance of the diluted saturated solution is then measured to determine its

concentration.[6]

Gravimetric Analysis: Carefully pipette a known volume of the saturated solution into a

pre-weighed, dry container. Evaporate the solvent under controlled conditions (e.g., in a

vacuum oven) until a constant weight of the dried solute is achieved. The solubility can

then be calculated as the mass of the dissolved solid per volume of the solvent.
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Kinetic Solubility Method
This high-throughput method is often used in early drug discovery to assess the apparent

solubility of a compound from a concentrated stock solution.

Principle: A concentrated stock solution of the compound (typically in DMSO) is added to the

aqueous or organic solvent, and the concentration at which precipitation occurs is determined.

Methodology:

Stock Solution Preparation: Prepare a high-concentration stock solution of Ethyl 4-hydroxy-
3-iodobenzoate in a highly solubilizing solvent like dimethyl sulfoxide (DMSO).

Serial Dilution: Perform serial dilutions of the stock solution in a 96-well plate format.

Addition to Solvent: Add the diluted stock solutions to the organic solvents of interest.

Precipitation Detection: Incubate the plate for a set period (e.g., 1-2 hours) and then analyze

for precipitation using nephelometry (light scattering) or by visual inspection under a

microscope. The highest concentration that remains clear is reported as the kinetic solubility.

Visualizations
Diagram 1: Experimental Workflow for Thermodynamic Solubility Determination
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1. Add excess Ethyl 4-hydroxy-3-iodobenzoate to solvent

2. Equilibrate at constant temperature (24-72h)

3. Phase Separation (Centrifugation/Filtration)

4. Collect clear saturated solution

5. Dilute aliquot of supernatant

6a. HPLC Analysis

Analytical
Method

6b. UV-Vis Spectroscopy

6c. Gravimetric Analysis

7. Quantify concentration against standards

8. Calculate Solubility (e.g., mg/mL)

Click to download full resolution via product page

Caption: Workflow for determining thermodynamic solubility.
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Diagram 2: Logical Flow for Solubility Assessment Strategy
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Caption: Strategy for assessing compound solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.lobachemie.com/LaboratoryChemicals-03739/ETHYL-4HYDROXYBENZOATE-CASNO-120-47-8.aspx
https://www.lobachemie.com/LaboratoryChemicals-03739/ETHYL-4HYDROXYBENZOATE-CASNO-120-47-8.aspx
https://www.solubilityofthings.com/ethyl-4-hydroxybenzoate
https://www.fishersci.ca/shop/products/ethyl-4-hydroxybenzoate-99-thermo-scientific-1/p-7021013
https://www.solubilityofthings.com/uv-vis-spectroscopy
https://www.benchchem.com/product/b083030#solubility-of-ethyl-4-hydroxy-3-iodobenzoate-in-organic-solvents
https://www.benchchem.com/product/b083030#solubility-of-ethyl-4-hydroxy-3-iodobenzoate-in-organic-solvents
https://www.benchchem.com/product/b083030#solubility-of-ethyl-4-hydroxy-3-iodobenzoate-in-organic-solvents
https://www.benchchem.com/product/b083030#solubility-of-ethyl-4-hydroxy-3-iodobenzoate-in-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083030?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

